cr4056
cr4056
CR-4056 is an imidazoneuline I2 receptor ligand potentially for treatment of neuropathic pain.
Brand Name:
Vulcanchem
CAS No.:
1004997-71-0
VCID:
VC0524419
InChI:
InChI=1S/C17H12N4/c1-2-4-13(5-3-1)17-19-11-14-10-15(6-7-16(14)20-17)21-9-8-18-12-21/h1-12H
SMILES:
C1=CC=C(C=C1)C2=NC=C3C=C(C=CC3=N2)N4C=CN=C4
Molecular Formula:
C17H12N4
Molecular Weight:
272.30 g/mol
cr4056
CAS No.: 1004997-71-0
Cat. No.: VC0524419
Molecular Formula: C17H12N4
Molecular Weight: 272.30 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | CR-4056 is an imidazoneuline I2 receptor ligand potentially for treatment of neuropathic pain. |
|---|---|
| CAS No. | 1004997-71-0 |
| Molecular Formula | C17H12N4 |
| Molecular Weight | 272.30 g/mol |
| IUPAC Name | 6-imidazol-1-yl-2-phenylquinazoline |
| Standard InChI | InChI=1S/C17H12N4/c1-2-4-13(5-3-1)17-19-11-14-10-15(6-7-16(14)20-17)21-9-8-18-12-21/h1-12H |
| Standard InChI Key | CSZGXYBGYFNSCO-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C2=NC=C3C=C(C=CC3=N2)N4C=CN=C4 |
| Canonical SMILES | C1=CC=C(C=C1)C2=NC=C3C=C(C=CC3=N2)N4C=CN=C4 |
| Appearance | Solid powder |
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